(1-Cyclopropylethyl)(2,4,4-trimethylpentan-2-yl)amine

• Molecular Formula: C13H27N
• Molecular Weight: 197.36 g/mol
• SMILES: CC(C1CC1)NC(C)(C)CC(C)(C)C
• InChI: InChI=1S/C13H27N/c1-10(11-7-8-11)14-13(5,6)9-12(2,3)4/h10-11,14H,7-9H2,1-6H3
• InChIKey: NYKDVOXDUICBKO-UHFFFAOYSA-N

(1-Cyclopropylethyl)(2,4,4-trimethylpentan-2-yl)amine – Baseline Structural & Procurement Context

(1-Cyclopropylethyl)(2,4,4-trimethylpentan-2-yl)amine (CAS 1157996-44-5; molecular formula C₁₃H₂₇N) is a sterically hindered secondary amine featuring a cyclopropylethyl group attached to a 2,4,4-trimethylpentan-2-yl (tert-octyl) backbone. The compound is listed in PubChem (CID 43731221) with a computed molecular weight of 197.36 g/mol and an XLogP3-AA of 3.7 [1]. It is commercially available through several research chemical suppliers at typical purities of ≥95% . A structurally related cyclopropylmethyl analog—N-(cyclopropylmethyl)-2,4,4-trimethylpentan-2-amine—has been synthesized via aluminum carbenoid-mediated cyclopropanation of allyl tert-octyl amine in 71–87% yield [2].

Workflow

Sterically hindered chiral amine building block

Selection Context

Chiral ligand and organocatalyst synthesis research

Procurement Note

Data to verify: no published comparative performance data

• [1] PubChem. (1-Cyclopropylethyl)(2,4,4-trimethylpentan-2-yl)amine. CID 43731221. U.S. National Library of Medicine, National Center for Biotechnology Information. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/43731221. View Source
• [2] Ramazanov, I. R. et al. (2012) 'Aluminum Carbenoid R₂AlCH₂I – a New Cyclopropanation Agent for the Transformation of Unsaturated Amines into Cyclopropyl Amines,' Proceedings of the 16th International Electronic Conference on Synthetic Organic Chemistry (ECSOC-16), 31 October 2012. DOI: 10.3390/ecsoc-16-01081. View Source

Why (1-Cyclopropylethyl)(2,4,4-trimethylpentan-2-yl)amine Cannot Be Interchanged with Common Hindered Amine Analogs

This compound combines a highly branched tert-octyl group (2,4,4-trimethylpentan-2-yl) with a chiral 1-cyclopropylethyl substituent, generating a steric and conformational profile that differs markedly from simpler analogs such as N-(cyclopropylmethyl)-2,4,4-trimethylpentan-2-amine [1] or the parent tert-octylamine [2]. In hindered amine applications—including coordination chemistry, frustrated Lewis pair catalysis, or as a chiral building block—the precise substitution pattern on the amine nitrogen dictates both steric shielding and the accessibility of the lone pair. Substituting a less-branched or achiral analog would alter the steric cone angle, nitrogen basicity, and potential for enantioselective induction, making generic replacement scientifically inadvisable without direct comparative data.

Replacing the chiral 1-cyclopropylethyl substituent with an achiral cyclopropylmethyl analog may shift steric cone angle and nitrogen lone-pair accessibility.

Removal of the tert-octyl backbone in favor of a simpler alkyl amine could substantially alter basicity and catalytic induction behavior.

Generic substitution without direct comparative data may result in unreproducible enantioselective outcomes.

• [1] Ramazanov, I. R. et al. (2012) 'Aluminum Carbenoid R₂AlCH₂I – a New Cyclopropanation Agent for the Transformation of Unsaturated Amines into Cyclopropyl Amines,' ECSOC-16. DOI: 10.3390/ecsoc-16-01081. (Provides synthesis and characterization of N-(cyclopropylmethyl)-2,4,4-trimethylpentan-2-amine, the closest published analog.) View Source
• [2] Matrix Fine Chemicals. 2,4,4-Trimethylpentan-2-amine (tert-octylamine), CAS 107-45-9. Available at: https://www.matrix-fine-chemicals.com. View Source

Quantitative Differentiation Evidence for (1-Cyclopropylethyl)(2,4,4-trimethylpentan-2-yl)amine Relative to In-Class Analogs

Limited Available Evidence – Explicit Gap Statement

Following an exhaustive search of primary research papers, patents, authoritative databases, and reputable vendor technical datasheets, no direct head-to-head comparative studies, cross-study comparable datasets, or class-level structure-activity relationship analyses were identified that include (1-cyclopropylethyl)(2,4,4-trimethylpentan-2-yl)amine as the test article. The compound appears in PubChem and multiple vendor catalogs as a research chemical, but published quantitative biological, catalytic, or physicochemical comparative data are absent as of the search date. The closest published analog is N-(cyclopropylmethyl)-2,4,4-trimethylpentan-2-amine (compound 1b in the Ramazanov et al. 2012 synthesis paper), for which boiling point (82–85 °C at 10 mm Hg) and full ¹H/¹³C NMR characterization are available [1]. That analog was obtained in a yield of 71–87% via aluminum carbenoid cyclopropanation [1]. However, no data for the target compound itself appear in that publication. All remaining vendor technical datasheets provide only identity (CAS, MW, purity ≥95%) without comparative performance metrics .

Data Availability

Data to verify

No published comparative data identified

Selection must rely on structural suitability assessment.

Closest published analog: N-(cyclopropylmethyl)-2,4,4-trimethylpentan-2-amine (bp 82–85°C, yield 71–87%).

Evidence Dimension	Published quantitative comparative data availability
Target Compound Data	No published comparative biological, catalytic, or physicochemical data identified
Comparator Or Baseline	N-(cyclopropylmethyl)-2,4,4-trimethylpentan-2-amine (closest published analog): bp 82–85°C (10 mm Hg), yield 71–87%
Quantified Difference	Cannot be computed; target compound data absent from published literature
Conditions	Literature search encompassing PubMed, Google Patents, vendor databases, and chemical catalogs as of May 2026

Why This Matters

Procurement decisions for this compound cannot currently be supported by published comparative performance evidence; selection must rely on structural suitability assessment and in-house validation.

• [1] Ramazanov, I. R. et al. (2012) 'Aluminum Carbenoid R₂AlCH₂I – a New Cyclopropanation Agent for the Transformation of Unsaturated Amines into Cyclopropyl Amines,' ECSOC-16. DOI: 10.3390/ecsoc-16-01081. View Source

Candidate Application Scenarios for (1-Cyclopropylethyl)(2,4,4-trimethylpentan-2-yl)amine Based on Structural Inference

Sterically Demanding Ligand or Organocatalyst Development

The combination of a tert-octyl backbone with a chiral 1-cyclopropylethyl substituent places a conformationally constrained, enantiomerically defined group adjacent to the basic nitrogen center. This architecture is structurally analogous to hindered amine ligands used in asymmetric catalysis where nitrogen lone-pair accessibility and steric bulk are critical parameters. Researchers developing novel chiral ligands or frustrated Lewis pairs may evaluate this compound as a building block, provided that in-house comparative testing against the achiral N-(cyclopropylmethyl) analog [1] is conducted to quantify any differentiation in catalytic turnover or enantioselectivity.

SAR Exploration of Cyclopropylethyl Pharmacophores

The 1-cyclopropylethyl motif is uncommon relative to the widely studied cyclopropylmethyl or cyclopropylamine pharmacophores [1]. In medicinal chemistry programs exploring cyclopropane-containing lead series, the additional methyl substituent on the ethylene bridge introduces a defined stereocenter and altered metabolic vulnerability. This compound may serve as a late-stage diversification synthon for probing steric and stereochemical effects on target binding, replacing simpler cyclopropylmethyl building blocks in parallel synthesis arrays.

Internal Reference Standard or Method Development in Chiral Chromatography

The compound is a secondary amine with a single chiral center, making it a candidate for use as a retention-time marker or resolution-probe analyte during chiral stationary-phase method development. Its structural relationship to simpler achiral analogs such as N-(cyclopropylmethyl)-2,4,4-trimethylpentan-2-amine [1] allows direct comparison of enantiomeric separation efficiency across column chemistries.

Application

Selection Property

Validation Focus

Sterically demanding ligand/organocatalyst development

Steric cone angle & nitrogen basicity

Catalytic performance assessment with achiral analog

SAR exploration of cyclopropylethyl pharmacophores

Chiral cyclopropylethyl motif

Stereochemical influence on target engagement

Chiral chromatography method development

Retention behavior of single chiral center

Enantiomeric resolution capability across columns

• [1] Ramazanov, I. R. et al. (2012) 'Aluminum Carbenoid R₂AlCH₂I – a New Cyclopropanation Agent for the Transformation of Unsaturated Amines into Cyclopropyl Amines,' ECSOC-16. DOI: 10.3390/ecsoc-16-01081. View Source